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Compound of Interest

Compound Name: Quinazolin-6-amine

Cat. No.: B110992

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Quinazolin-6-amine, tailored for researchers, scientists, and
professionals in drug development. Adherence to these guidelines is critical for ensuring
laboratory safety and regulatory compliance.

Chemical and Physical Properties

A summary of key quantitative data for Quinazolin-6-amine is presented below for easy

reference.
Property Value
Molecular Formula CsH7Ns
Molecular Weight 145.16 g/mol
Melting Point/Range 45-48°C/113-118.4 °F
Boiling Point/Range 243 °C/469.4 °F @ 772.50 mmHg
Flash Point 106 °C / 222.8 °F

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Quinazolin-6-amine
to minimize exposure and ensure personal safety.
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PPE Category Specifications and Requirements

Weatr tightly fitting safety goggles or a face
Eye/Face Protection shield conforming to EN 166 (EU) or NIOSH
(US) standards.[1]

Chemical-resistant gloves (e.qg., nitrile rubber)
must be worn and inspected before use.[2][3]
Skin Protection Wear a lab coat or fire/flame resistant and

impervious clothing to ensure full skin coverage.

(112131

Handle only in a well-ventilated area, preferably
within a chemical fume hood.[2][3] If dusts or

Respiratory Protection aerosols may be generated, or if exposure limits
are exceeded, a full-face respirator should be
used.[1][2][3]

Standard Operating Procedure for Safe Handling

Follow this step-by-step guide for the safe handling of Quinazolin-6-amine from receipt to
disposal.

1. Preparation and Engineering Controls:

e Ensure a well-ventilated workspace, preferably a certified chemical fume hood.[2][3]
» Verify that an eyewash station and safety shower are readily accessible.

o Prepare all necessary equipment and reagents before handling the compound.

2. Donning Personal Protective Equipment (PPE):

e Put on alab coat, ensuring it is fully buttoned.

o Wear the appropriate chemical-resistant gloves.[2]

» Don tightly fitting safety goggles and, if necessary, a face shield.[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echemi.com/sds/quinazoline-pid_Seven11334.html
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_N_1_3_benzodioxol_5_ylmethyl_6_chloroquinazolin_4_amine.pdf
https://www.echemi.com/sds/quinazoline-pid_Seven11334.html
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_N_1_3_benzodioxol_5_ylmethyl_6_chloroquinazolin_4_amine.pdf
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_N_1_3_benzodioxol_5_ylmethyl_6_chloroquinazolin_4_amine.pdf
https://www.echemi.com/sds/quinazoline-pid_Seven11334.html
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_N_1_3_benzodioxol_5_ylmethyl_6_chloroquinazolin_4_amine.pdf
https://www.benchchem.com/product/b110992?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_N_1_3_benzodioxol_5_ylmethyl_6_chloroquinazolin_4_amine.pdf
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.echemi.com/sds/quinazoline-pid_Seven11334.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e If working outside a fume hood or if aerosolization is possible, wear a respirator.[1][2]
3. Handling the Compound:

e Avoid the formation of dust and aerosols.[2][4]

o Use non-sparking tools to prevent ignition.[2]

e Avoid contact with skin and eyes.[2][4]

» Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[2]
4. Spill Management:
 In case of a spill, evacuate non-essential personnel from the area.[2]
e Ensure the area is well-ventilated.

o Collect the spilled material using appropriate absorbent materials and place it in a sealed,
labeled hazardous waste container.[2][3]

e Clean the spill area thoroughly.

e Report the spill to the laboratory supervisor and environmental health and safety (EHS)
office.[3]

First Aid Measures

Immediate first aid is crucial in the event of exposure to Quinazolin-6-amine.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/quinazoline-pid_Seven11334.html
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://wap.guidechem.com/msds/101421-72-1.html
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://wap.guidechem.com/msds/101421-72-1.html
https://www.echemi.com/sds/quinazoline-pid_Seven11334.html
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.chemicalbook.com/msds/6-amino-3h-quinazolin-4-one.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_N_1_3_benzodioxol_5_ylmethyl_6_chloroquinazolin_4_amine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_N_1_3_benzodioxol_5_ylmethyl_6_chloroquinazolin_4_amine.pdf
https://www.benchchem.com/product/b110992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, provide artificial respiration. Seek

immediate medical attention.[1][2]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact _ S
water.[2][5] Seek medical attention if irritation

persists.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids.[2] Seek immediate

medical attention.[2]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , -
unconscious person.[2] Call a physician or

poison control center immediately.[2]

Disposal Plan

Proper disposal of Quinazolin-6-amine and its contaminated waste is essential to prevent
environmental contamination and comply with regulations.

» Solid Waste: Collect solid Quinazolin-6-amine and any contaminated disposable items
(e.g., weighing paper, gloves) in a dedicated, sealed, and clearly labeled hazardous waste
container.[3]

e Liquid Waste: Solutions containing Quinazolin-6-amine should be collected in a separate,
sealed, and clearly labeled hazardous waste container.[3] Do not mix with other solvent
waste streams unless permitted by your institution's EHS office.[3]

o Labeling: All waste containers must be labeled as "Hazardous Waste" with the full chemical
name, "Quinazolin-6-amine".[3]
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o Storage: Store waste containers in a designated, secure, and well-ventilated satellite
accumulation area, away from incompatible materials.[3]

» Disposal: Arrange for waste pickup through your institution's EHS office.[3] Disposal must be
conducted through an approved hazardous waste disposal program.[3] The material may be
disposed of by a licensed chemical destruction plant or by controlled incineration with flue
gas scrubbing.[2] Do not dispose of this chemical down the drain or in standard laboratory
trash.[2][3]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Quinazolin-6-amine.
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Caption: Workflow for safe handling of Quinazolin-6-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. chemicalbook.com [chemicalbook.com]

e 3. benchchem.com [benchchem.com]

e 4. Page loading... [wap.guidechem.com]

e 5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Quinazolin-6-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110992#personal-protective-equipment-for-handling-
quinazolin-6-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

